![molecular formula C23H24N2O3 B5304330 3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid](/img/structure/B5304330.png)
3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid
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Overview
Description
3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid (BMIP) is a chemical compound that has gained significant attention in the scientific community due to its potential applications in various fields. BMIP is a piperidine derivative that has been synthesized using different methods, and its mechanism of action has been studied to understand its biochemical and physiological effects.
Mechanism of Action
3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid acts as a dopamine transporter ligand by binding to the dopamine transporter and inhibiting dopamine reuptake. This leads to an increase in dopamine levels in the synaptic cleft, which can have various physiological effects, including increased motivation and reward-seeking behavior.
Biochemical and Physiological Effects:
This compound has been shown to have various biochemical and physiological effects, including increased dopamine levels and altered behavior in animal models. This compound has also been shown to have potential as a therapeutic agent for various diseases, including Parkinson's disease, addiction, and depression.
Advantages and Limitations for Lab Experiments
3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid has several advantages for lab experiments, including its high potency and selectivity for the dopamine transporter. However, this compound also has some limitations, including its low solubility in water and potential toxicity at high doses.
Future Directions
There are several future directions for 3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid research, including the design and synthesis of new analogs with improved pharmacological properties. This compound can also be studied for its potential as a therapeutic agent for various diseases, including addiction and depression. Additionally, this compound can be used as a tool to study the dopamine transporter and its role in various physiological processes.
Synthesis Methods
3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid has been synthesized using different methods, including the reaction of 1-methyl-1H-indole-3-carboxylic acid with benzylamine, followed by the reaction with piperidine-3-carboxylic acid. Another method involves the reaction of benzylpiperidine-3-carboxylic acid with 1-methyl-1H-indole-3-carbonyl chloride. These methods have been optimized to obtain high yields of this compound.
Scientific Research Applications
3-benzyl-1-[(1-methyl-1H-indol-3-yl)carbonyl]piperidine-3-carboxylic acid has been studied for its potential applications in various fields, including medicinal chemistry, neuropharmacology, and drug discovery. In medicinal chemistry, this compound has been used as a lead compound to design and synthesize new analogs with improved pharmacological properties. In neuropharmacology, this compound has been studied for its potential as a dopamine transporter ligand. In drug discovery, this compound has been screened for its activity against different diseases, including cancer and infectious diseases.
properties
IUPAC Name |
3-benzyl-1-(1-methylindole-3-carbonyl)piperidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H24N2O3/c1-24-15-19(18-10-5-6-11-20(18)24)21(26)25-13-7-12-23(16-25,22(27)28)14-17-8-3-2-4-9-17/h2-6,8-11,15H,7,12-14,16H2,1H3,(H,27,28) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
PLACYLBQSMIBNT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CN1C=C(C2=CC=CC=C21)C(=O)N3CCCC(C3)(CC4=CC=CC=C4)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H24N2O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
376.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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